Cas no 63870-82-6 (1(2H)-Isoquinolinone, 2-ethyl-)

1(2H)-Isoquinolinone, 2-ethyl- structure
63870-82-6 structure
Product Name:1(2H)-Isoquinolinone, 2-ethyl-
CAS No:63870-82-6
MF:C11H11NO
MW:173.211142778397
CID:1661566
Update Time:2024-09-11

1(2H)-Isoquinolinone, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Isoquinolinone, 2-ethyl-
    • 2-ethyl-1,2-dihydroisoquinolin-1-one
    • Inchi: 1S/C11H11NO/c1-2-12-8-7-9-5-3-4-6-10(9)11(12)13/h3-8H,2H2,1H3
    • InChI Key: QQGHOPIMLQJULP-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=CC=C2)C=CN1CC

Computed Properties

  • Exact Mass: 173.08413

Experimental Properties

  • Density: 1.119±0.06 g/cm3(Predicted)
  • Boiling Point: 319.8±35.0 °C(Predicted)
  • PSA: 20.31
  • pka: -2.17±0.70(Predicted)
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